Cas no 88540-89-0 (Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-)
88540-89-0 structure
Product Name:Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
CAS No:88540-89-0
MF:C10H9N5O2S
MW:263.275759458542
CID:629326
PubChem ID:13392906
Update Time:2025-04-19
Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
- 2-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]guanidine
- DTXSID50539178
- 88540-89-0
- PTQCHUVQQXCXQB-UHFFFAOYSA-N
- N''-[4-(2-Nitrophenyl)-1,3-thiazol-2-yl]guanidine
- SCHEMBL3605683
- 2-Guanidino-4-(2-nitro-phenyl)-thiazole
-
- Inchi: 1S/C10H9N5O2S/c11-9(12)14-10-13-7(5-18-10)6-3-1-2-4-8(6)15(16)17/h1-5H,(H4,11,12,13,14)
- InChI Key: PTQCHUVQQXCXQB-UHFFFAOYSA-N
- SMILES: S1C(/N=C(\N)/N)=NC(=C1)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.04769572g/mol
- Monoisotopic Mass: 263.04769572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 151Ų
Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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